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Get Quote

An In-Depth Technical Guide to 1-(2-Chloroethoxy)-4-methoxybenzene: Properties,
Synthesis, and Applications in Advanced Research

Abstract

This technical guide provides a comprehensive overview of 1-(2-Chloroethoxy)-4-
methoxybenzene (CAS No: 3383-74-2), a bifunctional organic compound of significant interest
in synthetic chemistry. The document details its physicochemical properties, outlines a robust
laboratory-scale synthesis protocol with an emphasis on the underlying chemical principles,
and explores its key applications as a versatile intermediate. For researchers and drug
development professionals, this guide serves as a practical resource, covering its utility in
nucleophilic substitution reactions, polymer chemistry, and the construction of complex
molecular scaffolds. Detailed analytical characterization techniques and essential safety
protocols are also presented to ensure proficient and safe handling.

Introduction and Significance

1-(2-Chloroethoxy)-4-methoxybenzene is an aromatic ether that features two key reactive
functionalities: a chloroethoxy group and a methoxy-substituted benzene ring.[1] Its chemical
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structure, possessing a nucleophilic aromatic system and an electrophilic alkyl chloride, makes
it a highly valuable and versatile building block in organic synthesis. The terminal chlorine atom
serves as a competent leaving group for various nucleophilic substitution reactions, while the
electron-rich aromatic ring can participate in electrophilic aromatic substitution.

This unique combination of features allows 1-(2-Chloroethoxy)-4-methoxybenzene to serve
as a precursor in a wide array of applications, from the synthesis of active pharmaceutical
ingredients (APIs) and agrochemicals to the development of advanced materials such as
temperature-responsive polymers and components for organic light-emitting diodes (OLEDS).
[1] Understanding its properties, synthesis, and reactivity is therefore crucial for scientists
leveraging this intermediate for the design and construction of novel functional molecules.

Physicochemical and Spectroscopic Properties

The physical and chemical properties of 1-(2-Chloroethoxy)-4-methoxybenzene are
fundamental to its handling, reaction setup, and purification. These properties are summarized
in the table below.

Table 1: Physicochemical Properties of 1-(2-Chloroethoxy)-4-methoxybenzene
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Property Value Reference(s)

CAS Number 3383-74-2 [1][2]

Molecular Formula CoH11CIO2 [1][2]

Molecular Weight 186.63 g/mol [11[2]
1-(2-chloroethoxy)-4-

IUPAC Name [1]
methoxybenzene
2-Chloroethyl 4-methoxyphenyl

Synonyms ether, 2-(4- [2]
Methoxyphenoxy)ethyl chloride

Appearance Colorless to yellow liquid [1]

Density Approx. 1.13 g/cm3 [1112]

- . 125-128 °C @ 13.0 mbar;

Boiling Point [1112]
272.7 °C @ 760 mmHg

Flash Point 107.6 °C [2]
Soluble in methanol,

Solubility dichloromethane; Limited in [1]

water (130 mg/L @ 20°C)

Refractive Index

1.506

[2]

Spectroscopic data is critical for the verification of the compound's identity and purity post-

synthesis. Below are the expected spectral characteristics.

Table 2: Predicted Spectroscopic Data for Structural Confirmation
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Technique Expected Characteristics

&= 6.8-6.9 (M, 4H, Ar-H), 4.1-4.2 (t, 2H, -O-
IH NMR (CDCls) CHz2-), 3.8-3.9 (t, 2H, -CH2-Cl), 3.7-3.8 (s, 3H, -
OCHs3)

8 = 154 (Ar-C-0), 151 (Ar-C-OCHs), 115 (Ar-
13C NMR (CDCls) CH), 114 (Ar-CH), 68 (-O-CHz-), 55 (-OCHs), 41
(-CH2-Cl)

v = 2850-3000 cm~1 (C-H stretch), 1500-1600
cm~1 (C=C aromatic stretch), 1240 cm~!

IR (Infrared) (Asymmetric C-O-C stretch), 1030 cm™1
(Symmetric C-O-C stretch), 650-750 cm~1 (C-ClI
stretch)

[M]+ at m/z 186.04, with a characteristic [M+2]+
Mass Spec (MS) isotope peak at m/z 188.04 (approx. 1/3

intensity) due to 37CI.

Synthesis and Purification: A Validated Protocol

The most common and efficient method for synthesizing 1-(2-Chloroethoxy)-4-
methoxybenzene is via a Williamson ether synthesis. This reaction involves the deprotonation
of a phenol followed by an Sn2 reaction with an alkyl halide.

Causality Behind Experimental Choices

o Reactants: 4-methoxyphenol is chosen for its electron-rich aromatic ring and available
hydroxyl group. 1-bromo-2-chloroethane is a superior alkylating agent compared to 1,2-
dichloroethane because bromide is a better leaving group than chloride, ensuring the initial
reaction occurs preferentially at the bromo-substituted carbon.

e Base: Potassium carbonate (K2COs) is a mild and cost-effective base, suitable for
deprotonating the phenol without causing unwanted side reactions.

e Solvent: Acetone is an excellent polar aprotic solvent for this Sn2 reaction. It readily dissolves
the reactants and the intermediate phenoxide salt while not interfering with the nucleophilic
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attack.

e Monitoring: Thin Layer Chromatography (TLC) is essential for tracking the consumption of
the 4-methoxyphenol starting material, providing a reliable indicator of reaction completion
and preventing unnecessary heating or extended reaction times.

Caption: Williamson ether synthesis of 1-(2-Chloroethoxy)-4-methoxybenzene.

Step-by-Step Experimental Protocol

e Reagents & Setup:

o To a 500 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser,
add 4-methoxyphenol (12.4 g, 0.1 mol), potassium carbonate (20.7 g, 0.15 mol,
anhydrous), and 200 mL of acetone.

¢ Reaction Initiation:

o Stir the suspension vigorously. Add 1-bromo-2-chloroethane (17.2 g, 0.12 mol) to the
mixture.

e Reaction Execution:

o Heat the mixture to reflux (approx. 56 °C) and maintain for 8-12 hours. The reaction
progress should be monitored every 2 hours using TLC (e.g., mobile phase 4:1
Hexane:Ethyl Acetate), observing the disappearance of the 4-methoxyphenol spot.

o Work-up and Extraction:

o After the reaction is complete (as indicated by TLC), cool the mixture to room temperature.

(¢]

Filter the solid potassium salts and wash the filter cake with a small amount of acetone.

[¢]

Evaporate the acetone from the filtrate under reduced pressure using a rotary evaporator.

o

Dissolve the resulting residue in 150 mL of dichloromethane and transfer to a separatory
funnel.
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o Wash the organic layer sequentially with 1M NaOH solution (2 x 50 mL) to remove any
unreacted phenol, and then with brine (1 x 50 mL).

o Purification:

o Dry the organic layer over anhydrous sodium sulfate (Naz2S0Oa), filter, and concentrate in

vacuo to yield the crude product.

o For high purity, the crude liquid can be purified by vacuum distillation (125-128 °C at 13.0
mbar) or by column chromatography on silica gel using a hexane/ethyl acetate gradient.[1]

Key Chemical Reactions and Applications

The utility of 1-(2-Chloroethoxy)-4-methoxybenzene stems from its ability to undergo a
variety of chemical transformations.

Nucleophilic Substitution

The terminal chlorine atom is susceptible to substitution by a wide range of nucleophiles (e.g.,
amines, azides, thiols, cyanides), making this compound an excellent starting point for
introducing a 2-(4-methoxyphenoxy)ethyl moiety into a target molecule. This is a common
strategy in drug discovery for linking different pharmacophores or modifying solubility and
pharmacokinetic properties.[1]
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Caption: Standard workflow for analytical characterization.
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e Gas Chromatography/Mass Spectrometry (GC/MS): This is the ideal first step to assess
purity and confirm the molecular weight. A single sharp peak in the chromatogram indicates
high purity. The mass spectrum should show the molecular ion peak and the characteristic
chlorine isotope pattern. [3][4]* NMR Spectroscopy: *H and 3C NMR are indispensable for
unambiguous structural confirmation. The spectra should match the predicted chemical
shifts, integrations, and coupling patterns outlined in Table 2.

« Infrared (IR) Spectroscopy: IR analysis confirms the presence of key functional groups, such
as the C-O ether bonds, the aromatic ring, and the C-Cl bond, providing further structural

validation.

Safety, Handling, and Storage

Proper handling of 1-(2-Chloroethoxy)-4-methoxybenzene is essential to ensure laboratory
safety. While a comprehensive Safety Data Sheet (SDS) is not available from a single
authoritative source, the following guidelines are based on the properties of similar chlorinated

aromatic compounds.

» Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.qg., nitrile),
safety goggles or a face shield, and a lab coat.

» Handling: All manipulations should be performed inside a certified chemical fume hood to
avoid inhalation of vapors. Avoid contact with skin and eyes. [5]* First-Aid Measures:

o Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. [5] *
Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and copious amounts of water. [5][6] * Eye Contact: Flush eyes with water for at least
15 minutes, holding eyelids open. Seek immediate medical attention. [5][6] * Ingestion: Do
not induce vomiting. Rinse mouth with water and seek immediate medical attention. [5]*
Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away
from strong oxidizing agents and bases.

Conclusion

1-(2-Chloroethoxy)-4-methoxybenzene is a chemical intermediate of considerable value due
to its dual reactivity. Its straightforward synthesis via Williamson etherification, combined with
the versatility of its chloroethoxy group for nucleophilic substitution, makes it an accessible and
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powerful tool for synthetic chemists. Its demonstrated applications in creating advanced
polymers and complex heterocyclic systems underscore its importance in both materials
science and drug discovery. Adherence to the detailed synthetic, analytical, and safety
protocols outlined in this guide will enable researchers to effectively and safely utilize this
compound in their advanced research endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

¢ 1. Buy 1-(2-Chloroethoxy)-4-methoxybenzene | 3383-74-2 [smolecule.com]
e 2. echemi.com [echemi.com]
e 3. env.go.jp [env.go.jp]

e 4. ANALYTICAL METHODS - Toxicological Profile for Methoxychlor - NCBI Bookshelf
[ncbi.nim.nih.gov]

e 5. echemi.com [echemi.com]
e 6. tcichemicals.com [tcichemicals.com]

» To cite this document: BenchChem. [What is 1-(2-Chloroethoxy)-4-methoxybenzene].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1278227/docs#what-is-1-2-chloroethoxy-4-
methoxybenzene]

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://www.chemeo.com/cid/42-029-1/Benzene-1-chloro-4-methoxy
https://www.env.go.jp/en/chemi/pops/manual/03-00.pdf
https://www.ncbi.nlm.nih.gov/books/NBK564478/
https://www.mdpi.com/1420-3049/27/19/6641
https://www.benchchem.com/product/b1278227?utm_src=pdf-custom-synthesis#bc-rfq
https://www.smolecule.com/products/s681184
https://www.echemi.com/products/pid_Seven256-1-methoxy-4-2-chloroethoxybenzene.html
https://www.env.go.jp/en/chemi/pops/Appendix/04-GuideLine/04Chapter3.pdf
https://www.ncbi.nlm.nih.gov/books/NBK599435/?report=reader
https://www.ncbi.nlm.nih.gov/books/NBK599435/?report=reader
https://www.echemi.com/sds/1-2-chloro-ethoxy-4-methyl-benzene-pd180810127863.html
https://www.tcichemicals.com/BE/en/sds/F1291_EU_6N.pdf
https://www.benchchem.com/product/b1278227/docs#what-is-1-2-chloroethoxy-4-methoxybenzene
https://www.benchchem.com/product/b1278227/docs#what-is-1-2-chloroethoxy-4-methoxybenzene
https://www.benchchem.com/product/b1278227/docs#what-is-1-2-chloroethoxy-4-methoxybenzene
https://www.benchchem.com/product/b1278227/docs#what-is-1-2-chloroethoxy-4-methoxybenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278227?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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